Cas no 68287-05-8 (3-O-Me-3,7-Dihydroxy-2H-1-benzopyran-2-one)
68287-05-8 structure
Product Name:3-O-Me-3,7-Dihydroxy-2H-1-benzopyran-2-one
CAS No:68287-05-8
MF:C10H8O4
MW:192.168123245239
CID:2000833
PubChem ID:12466112
Update Time:2025-04-21
3-O-Me-3,7-Dihydroxy-2H-1-benzopyran-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-O-Me-3,7-Dihydroxy-2H-1-benzopyran-2-one
- 7-hydroxy-3-methoxycoumarin
- Methoxy-Umbelliferon
- A901168
- 68287-05-8
- SCHEMBL250387
- DB-296769
-
- Inchi： 1S/C10H8O4/c1-13-9-4-6-2-3-7(11)5-8(6)14-10(9)12/h2-5,11H,1H3
- InChI Key： PGPVICRXSGQXJL-UHFFFAOYSA-N
- SMILES： O1C(C(=CC2C=CC(=CC1=2)O)OC)=O
Computed Properties
- Exact Mass: 192.04225873g/mol
- Monoisotopic Mass: 192.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 55.8Ų
3-O-Me-3,7-Dihydroxy-2H-1-benzopyran-2-one Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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